Cas no 1017794-55-6 ((pyrazin-2-yl)methanesulfonyl chloride)

• Product Name: (pyrazin-2-yl)methanesulfonyl chloride
• CAS No: 1017794-55-6
• MF: C₅H₅ClN₂O₂S
• MW: 192.623398542404
• MDL: MFCD09991478
• CID: 1130298
• PubChem ID: 55266590
• Update Time: 2025-04-20

(pyrazin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Pyrazin-2-ylmethanesulfonyl Chloride
• (pyrazin-2-yl)methanesulfonyl chloride
• AB55686
• AT34271
• PYRAZIN-2-YL-METHANESULFONYLCHLORIDE
• EN300-275894
• PYRAZIN-2-YL-METHANESULFONYL CHLORIDE
• AKOS006311639
• 1017794-55-6
• SCHEMBL21826839

• MDL： MFCD09991478
• Inchi： 1S/C5H5ClN2O2S/c6-11(9,10)4-5-3-7-1-2-8-5/h1-3H,4H2
• InChI Key： ZBJSWCJOMVZDKE-UHFFFAOYSA-N
• SMILES： ClS(CC1C=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 191.976026g/mol
• Monoisotopic Mass: 191.976026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.62g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines